N-methyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• IUPAC Name: N-methyl-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C16H19N3S/c1-12-5-7-13(8-6-12)15-14-4-3-9-18(14)10-11-19(15)16(20)17-2/h3-9,15H,10-11H2,1-2H3,(H,17,20)
• InChI Key: YSGQPHFLVIMZHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=S)NC
• Molecular Formula: C16H19N3S
• Molecular Weight: 285.4 g/mol

Description

“N-methyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” is a compound that has been studied for its potential biological applications. It is a hybrid compound that amalgamates pyrazine and 1,2,4-triazole scaffolds.

Synthesis Analysis

The synthesis of this compound involves the conceptualization and creation of hybrid compounds. The exact method of synthesis is not explicitly mentioned in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving pyrazine and 1,2,4-triazole scaffolds. Further details about the molecular structure are not available in the retrieved resources.

Mechanism of Action

The mechanism of action of this compound is suggested to involve the target enzyme DprE1. The compounds are docked within the active site of the DprE1 enzyme, demonstrating favorable binding interactions.

Safety and Hazards

The compound has been evaluated for its potential cytotoxicity to the Vero cell line via the MTT assay, revealing IC50 values surpassing 375 μM, indicative of minimal cytotoxicity. This suggests that the compound may be relatively safe, but further studies would be needed to confirm this.